3-(Hexanoylamino)benzoic acid
Description
3-(Hexanoylamino)benzoic acid, also known as 3-HABA, is an organic compound that belongs to the class of carboxylic acids. It is a derivative of benzoic acid, with a hexanoyl side chain. 3-HABA is a versatile compound, with a wide range of applications in scientific research. Its unique properties make it an attractive option for use in various biochemical and physiological experiments.
Scientific Research Applications
Antimicrobial Studies
3-(Hexanoylamino)benzoic acid has been used in the synthesis of Schiff bases, which have demonstrated effectiveness against a variety of organisms . These compounds have shown concentration-dependent antimicrobial activity, with particularly high potency against Candida albicans, a common fungal pathogen .
Antifungal Activity
The Schiff bases derived from 3-(Hexanoylamino)benzoic acid have shown significant antifungal activity . This suggests potential applications in the development of new antifungal agents.
Antibacterial Activity
The synthesized Schiff bases have also demonstrated antibacterial activity . They were effective against both Gram-positive and Gram-negative bacteria, indicating their potential as broad-spectrum antibacterial agents .
Antiseptic Applications
The antimicrobial properties of these Schiff bases suggest their potential use as antiseptics . They could be developed into effective antiseptics for living tissues and used to prevent infections during surgeries .
Drug Development
3-(Hexanoylamino)benzoic acid, as a building block in pharmaceuticals, has been used in the development of a wide range of novel molecules with potential medical applications . These include anticancer, anti-Alzheimer’s, antibacterial, antiviral, antioxidant, and anti-inflammatory agents .
Synthesis of Drug-like Compounds
The unique features of para-aminobenzoic acid (PABA), a compound related to 3-(Hexanoylamino)benzoic acid, make it a strong candidate for inclusion in a massive chemical database of molecules having drug-like effects . This suggests that 3-(Hexanoylamino)benzoic acid could also be used in the synthesis of drug-like compounds.
properties
IUPAC Name |
3-(hexanoylamino)benzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17NO3/c1-2-3-4-8-12(15)14-11-7-5-6-10(9-11)13(16)17/h5-7,9H,2-4,8H2,1H3,(H,14,15)(H,16,17) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KMLVZXZFTSHUSB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCC(=O)NC1=CC=CC(=C1)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(Hexanoylamino)benzoic acid | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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